Cas no 774243-35-5 ((3R)-2,2-dimethylthiomorpholine-3-carboxylic acid)

• Product Name: (3R)-2,2-dimethylthiomorpholine-3-carboxylic acid
• CAS No: 774243-35-5
• MF: C₇H₁₃NO₂S
• MW: 175.24862074852
• MDL: MFCD08063022
• CID: 2094310
• PubChem ID: 55253165
• Update Time: 2025-06-11

(3R)-2,2-dimethylthiomorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2,2-Dimethylthiomorpholine-3-carboxylic acid
• (3R)-2,2-Dimethyl-thiomorpholine-3-carboxylic acid
• 3-ThioMorpholinecarboxylic acid, 2,2-diMethyl-, (3R)-
• (3S)-2,2-dimethyl-3-thiomorpholine carboxylic acid
• PB1131760
• (3R)-2,2-dimethylthiomorpholine-3-carboxylic acid
• AS-34105
• 774243-35-5
• SCHEMBL6290400
• AKOS006286932
• (R)-2,2-dimethylthiomorpholine-3-carboxylicacid
• ZFB24335
• CS-0051217
• (3R)-2,2-Dimethyl-thiomorpholine-3-carboxylic acid ee

• MDL： MFCD08063022
• Inchi： 1S/C7H13NO2S/c1-7(2)5(6(9)10)8-3-4-11-7/h5,8H,3-4H2,1-2H3,(H,9,10)/t5-/m1/s1
• InChI Key： PPNGSCRYZMXTEK-RXMQYKEDSA-N
• SMILES： S1CCN[C@H](C(=O)O)C1(C)C

Computed Properties

• Exact Mass: 175.06700
• Monoisotopic Mass: 175.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.63000
• LogP: 0.88340

(3R)-2,2-dimethylthiomorpholine-3-carboxylic acid Security Information

• Storage Condition：(BD300726)

Additional information on (3R)-2,2-dimethylthiomorpholine-3-carboxylic acid

Recent Advances in the Study of (3R)-2,2-dimethylthiomorpholine-3-carboxylic acid (CAS: 774243-35-5) and Its Applications in Chemical Biology and Medicine

The compound (3R)-2,2-dimethylthiomorpholine-3-carboxylic acid (CAS: 774243-35-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest developments related to this compound, including its synthesis, biological activity, and potential uses in drug discovery and development.

Recent studies have highlighted the importance of (3R)-2,2-dimethylthiomorpholine-3-carboxylic acid as a key intermediate in the synthesis of novel bioactive molecules. Its thiomorpholine core, combined with the carboxylic acid functionality, offers a versatile scaffold for the development of compounds with diverse biological activities. Researchers have successfully utilized this compound in the design of inhibitors targeting various enzymes, including proteases and kinases, which are implicated in a range of diseases such as cancer, inflammation, and infectious diseases.

One of the most notable advancements in this area is the application of (3R)-2,2-dimethylthiomorpholine-3-carboxylic acid in the development of covalent inhibitors. A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound could selectively target cysteine residues in enzymes, leading to potent and irreversible inhibition. This approach has shown promise in the treatment of resistant forms of cancer, where traditional reversible inhibitors often fail due to mutations in the target proteins.

In addition to its role in covalent inhibition, (3R)-2,2-dimethylthiomorpholine-3-carboxylic acid has been explored as a building block for the synthesis of peptide mimetics. These mimetics can mimic the structure and function of natural peptides, offering enhanced stability and bioavailability. Recent work in this area has focused on the development of antimicrobial peptides, with several derivatives showing potent activity against multidrug-resistant bacterial strains.

The synthesis of (3R)-2,2-dimethylthiomorpholine-3-carboxylic acid has also seen significant improvements. A recent publication in Organic Letters described a novel asymmetric synthesis route that provides high enantiomeric purity and yield. This advancement is critical for ensuring the consistent quality of the compound in both research and potential clinical applications.

Looking ahead, the potential applications of (3R)-2,2-dimethylthiomorpholine-3-carboxylic acid are vast. Ongoing research is exploring its use in the development of targeted drug delivery systems, where its unique chemical properties could enable the selective release of therapeutic agents at disease sites. Furthermore, its role in the design of novel imaging probes for diagnostic applications is an area of active investigation.

In conclusion, (3R)-2,2-dimethylthiomorpholine-3-carboxylic acid (CAS: 774243-35-5) represents a promising scaffold in chemical biology and medicinal chemistry. Its versatility, combined with recent advancements in synthesis and application, positions it as a valuable tool for the development of next-generation therapeutics. Continued research in this area is expected to yield further insights and innovative solutions to pressing medical challenges.